Cas no 1261821-49-1 (2-Chloro-2',3'-difluoropropiophenone)

• Product Name: 2-Chloro-2',3'-difluoropropiophenone
• CAS No: 1261821-49-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 4938543
• Update Time: 2025-05-20

2-Chloro-2',3'-difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2',3'-difluoropropiophenone
• 2-chloro-1-(2,3-difluorophenyl)propan-1-one

• Inchi： 1S/C9H7ClF2O/c1-5(10)9(13)6-3-2-4-7(11)8(6)12/h2-5H,1H3
• InChI Key： MUGGEDGGQXBKPI-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1F)F)=O

Computed Properties

• Exact Mass: 204.0153489 g/mol
• Monoisotopic Mass: 204.0153489 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 204.60

Additional information on 2-Chloro-2',3'-difluoropropiophenone

Recent Advances in the Study of 2-Chloro-2',3'-difluoropropiophenone (CAS: 1261821-49-1) in Chemical Biology and Pharmaceutical Research

2-Chloro-2',3'-difluoropropiophenone (CAS: 1261821-49-1) is a fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro- and difluoro-substituted propiophenone structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 2-Chloro-2',3'-difluoropropiophenone has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthetic route. The compound's stability under various conditions has also been investigated, with findings suggesting that it remains stable in acidic and neutral environments but may degrade under prolonged exposure to basic conditions. These insights are crucial for its potential application in drug formulation and delivery systems.

In terms of biological activity, 2-Chloro-2',3'-difluoropropiophenone has demonstrated notable interactions with several enzymatic targets. A recent in vitro study highlighted its inhibitory effects on cytochrome P450 enzymes, which are involved in drug metabolism. This property could be leveraged to develop novel enzyme inhibitors or modulators for therapeutic purposes. Additionally, preliminary data from cell-based assays indicate that the compound may exhibit anti-inflammatory and anti-proliferative effects, although further in vivo studies are required to validate these findings.

The potential therapeutic applications of 2-Chloro-2',3'-difluoropropiophenone are being explored in the context of neurodegenerative diseases and cancer. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound could cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. Furthermore, its fluorinated structure is believed to enhance its bioavailability and metabolic stability, which are critical factors in drug development. Researchers are also investigating its role as a precursor for the synthesis of more complex fluorinated molecules with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the widespread adoption of 2-Chloro-2',3'-difluoropropiophenone in pharmaceutical applications. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. Ongoing research aims to optimize the compound's properties and explore its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for future innovations.

In conclusion, 2-Chloro-2',3'-difluoropropiophenone (CAS: 1261821-49-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable subject for further investigation. As research continues to uncover its potential applications and address existing challenges, this compound may play a pivotal role in the development of next-generation therapeutics and materials.